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Compound of Interest

2-Butoxy-N-(2-
Compound Name:
methoxybenzyl)aniline

Cat. No. B1385607

Disclaimer: A unique Chemical Abstracts Service (CAS) number for the specific compound 2-
Butoxy-N-(2-methoxybenzyl)aniline could not be definitively identified in public chemical
databases. This guide will, therefore, focus on the closely related and well-documented
compound, 4-Isobutoxy-N-(2-methoxybenzyl)aniline (CAS: 1040688-03-6), as a representative
molecule of this class. The information presented herein, including properties, synthesis, and
potential biological activities, pertains to this analog.

Core Compound: 4-Isobutoxy-N-(2-
methoxybenzyl)aniline

This technical guide provides a comprehensive overview of 4-Isobutoxy-N-(2-
methoxybenzyl)aniline, a compound of interest in medicinal chemistry and materials science.
This document is intended for researchers, scientists, and professionals in drug development.

Physicochemical and Structural Data

The key identifiers and physicochemical properties of 4-Isobutoxy-N-(2-methoxybenzyl)aniline
are summarized in the tables below.
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Identifier Value

CAS Number 1040688-03-6[1]
N-[(2-methoxyphenyl)methyl]-4-(2-

UPAC Name miihylpropox):))anili)r/u)a[l] s

Molecular Formula C18H23NO2[1]

Molecular Weight 285.38 g/mol [1]

Predicted Physicochemical Properties Value

XLogP3 4.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 6

Topological Polar Surface Area 30.6 A2

Heavy Atom Count 21

Formal Charge 0

Complexity 289

Data sourced from PubChem CID 49855580. Note that these are computationally predicted
properties.

Synthesis Protocol: N-Alkylation of Substituted
Anilines

The synthesis of N-alkoxybenzyl aniline derivatives, such as 4-Isobutoxy-N-(2-
methoxybenzyl)aniline, can be achieved through several established organic synthesis routes.
A common and effective method is the reductive amination of an appropriately substituted
aniline with an aldehyde, or direct N-alkylation. Below is a generalized experimental protocol
for the synthesis of N-substituted anilines.
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General Procedure for Reductive Amination

Materials:

4-isobutoxyaniline

e 2-methoxybenzaldehyde

e Sodium triacetoxyborohydride (NaBH(OACc)3) or Sodium cyanoborohydride (NaBH3CN)
e Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

e Acetic acid (optional, as a catalyst)

» Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
« Silica gel for column chromatography

o Hexanes and Ethyl Acetate for elution

Procedure:

» To a solution of 4-isobutoxyaniline (1.0 equivalent) in the chosen solvent (DCM or DCE), add
2-methoxybenzaldehyde (1.0-1.2 equivalents).

« If required, a catalytic amount of acetic acid can be added to facilitate the formation of the
imine intermediate. The reaction mixture is stirred at room temperature for 1-2 hours.

o Sodium triacetoxyborohydride (1.5 equivalents) is then added portion-wise to the reaction
mixture. The reaction is monitored by Thin Layer Chromatography (TLC) until the starting
materials are consumed.

» Upon completion, the reaction is quenched by the slow addition of a saturated sodium
bicarbonate solution.
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e The aqueous layer is extracted three times with the organic solvent.

e The combined organic layers are washed with brine, dried over anhydrous MgSOa or
Naz=SO0s, filtered, and the solvent is removed under reduced pressure.

e The crude product is purified by flash column chromatography on silica gel using a gradient
of hexanes and ethyl acetate to yield the pure N-substituted aniline.

Biological Activity and Signaling Pathways

Substituted aniline derivatives are being explored for a range of biological activities. Preliminary
studies on compounds like 4-Isobutoxy-N-(2-methoxybenzyl)aniline suggest potential
anticancer properties, possibly through the inhibition of cancer cell proliferation[1].

The broader class of aniline compounds has been shown to induce oxidative stress, which can
lead to the activation of specific cellular signaling pathways. Aniline exposure in vivo has been
linked to the activation of NF-kB and MAPKs (mitogen-activated protein kinases) signaling
cascades in splenocytes[2]. This activation is a response to cellular stress and can lead to
inflammatory and fibrogenic responses|2].

Potential Signaling Pathway: Oxidative Stress Response

Aniline and its derivatives can induce the production of reactive oxygen species (ROS), leading
to oxidative stress. This can trigger a signaling cascade involving kB kinases (IKKs) and
MAPKSs, such as ERK1/2, INK1/2, and p38[2]. The activation of these kinases can lead to the
phosphorylation and subsequent activation of transcription factors like NF-kB and AP-1, which
in turn regulate the expression of genes involved in inflammation and cell survival[2].

Mandatory Visualizations

Experimental Workflow: Synthesis of N-Substituted
Anilines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Properties and Synthesis of
N-(2-methoxybenzyl)aniline Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1385607#2-butoxy-n-2-methoxybenzyl-aniline-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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